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Compound of Interest

Compound Name: JWH 116

Cat. No.: B608273 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative analysis of the synthetic cannabinoid JWH-116 and its predicted metabolites. Due

to a lack of direct experimental data on the metabolites of JWH-116, this guide leverages

extensive research on the structurally similar and widely studied synthetic cannabinoid, JWH-

018, to infer potential metabolic pathways and comparative potencies.

JWH-116, a naphthoylindole synthetic cannabinoid, is recognized for its affinity for the CB1

receptor, with a reported binding affinity (Ki) of 52 ± 5 nM[1]. Like other synthetic cannabinoids,

JWH-116 is expected to undergo extensive phase I metabolism, primarily through oxidation,

leading to the formation of various hydroxylated and carboxylated derivatives. These metabolic

transformations can significantly alter the pharmacological profile of the parent compound,

yielding metabolites with varying potencies at cannabinoid receptors.

Predicted Metabolic Pathways of JWH-116
Based on the well-documented metabolism of JWH-018, the primary metabolic pathways for

JWH-116 are predicted to involve[2][3][4][5][6][7][8][9][10][11]:

Hydroxylation of the N-pentyl chain: This can occur at various positions, leading to a number

of isomeric hydroxylated metabolites.

Hydroxylation of the indole ring: This is another common metabolic route for JWH

compounds.
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Carboxylation of the N-pentyl chain: Further oxidation of the terminal hydroxyl group on the

pentyl chain can result in a carboxylic acid metabolite.

N-dealkylation: Cleavage of the N-pentyl chain is also a possible, though generally minor,

metabolic pathway[7].

The ethyl group at the 2-position of the indole ring in JWH-116 may influence the specific sites

of metabolism compared to JWH-018, but the overall metabolic scheme is anticipated to be

similar.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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